6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol

• IUPAC Name: 6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol
• InChI: InChI=1S/C6H8N2O/c9-5-1-3-8-4-2-7-6(5)8/h2,4-5,9H,1,3H2
• InChI Key: ZNTOIYUPLXOHAS-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=CN=C2C1O
• Molecular Formula: C6H8N2O
• Molecular Weight: 124.14 g/mol
• CAS RN: 112513-79-8

Description

Synthesis Analysis

The synthesis of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol involves various methods, including the functionalization at C-7 via conversion to quaternary imidazolium salts, which react with aldehydes and alkyl halides. This process enables further chemical modifications and explorations of its utility in different chemical contexts (Gallagher & Adams, 1989).

Molecular Structure Analysis

The molecular structure of this compound, as studied through various analytical techniques, indicates a complex architecture conducive to diverse chemical reactivity. This structure's analysis is foundational for understanding its interaction with other molecules and its functionalization capacity.

Chemical Reactions and Properties

This compound undergoes various chemical reactions, including nitration to produce nitro derivatives and functionalization that allows for the synthesis of diverse derivatives. These reactions are pivotal for exploring the compound's potential in creating new molecules with desired properties (Kavina, Sizov, & Yakovlev, 2018).

Scientific Research Applications

• Cognition Enhancing and Antiamnestic Activity : Dihydro-1H-pyrrolo[1,2-a]imidazole-2,5(3H,6H)-diones, including compounds related to 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol, have shown potent cognition-enhancing and antiamnestic activities. One compound, dimiracetam, was found to be particularly effective, being 10-30 times more potent than other compounds in this class (Pinza et al., 1993).

• JNK3 Inhibitory Activity and Neuroprotection : The (S)-enantiomers of the 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole scaffold exhibit significant JNK3 inhibitory activity and possess neuroprotective properties. These properties are particularly evident in protecting rat cerebellar granule neurons from low potassium-induced cell death (Graczyk et al., 2005).

• Chemical Synthesis and Functionalization : Quaternary imidazolium salts of 6,7-dihydro[5H]pyrrolo[1,2-a]imidazoles have been activated for C-7 functionalization, facilitating reactions with aldehydes and alkyl halides (Gallagher & Adams, 1989).

• Nitration and Derivative Synthesis : Nitration of 6-substituted 6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles results in selective nitrating at the 2-position, leading to various 3-nitro derivatives. This process expands the chemical versatility of these compounds (Kavina et al., 2018).

• Potential in Pharmaceutical Applications : 6,7-Dihydro-5H-cyclopenta[b]pyridine, a related compound, has been identified as a key compound in pharmaceuticals, bactericides, and antimicrobials, with implications for use in the production of fourth-generation Cefpirome (Fu Chun, 2007).

• Antibacterial and Antifungal Activity : Novel 3-aryl-5H-pyrrolo[1,2-a]imidazole and 5H-imidazo[1,2-a]azepine quaternary salts have shown antibacterial and antifungal activity, with compound 6c demonstrating broad activity against both bacteria and fungi (Demchenko et al., 2021).

Mechanism of Action

Target of Action

It is known that members of the 6,7-dihydro-5h-pyrrolo[1,2-a]imidazole fragment class have shown micromolar cellular activity against an aml-leukemia cell line .

Mode of Action

It is known that the molecule adopts an envelope conformation of the pyrrolidine ring, which might help for the relief torsion tension .

Action Environment

It is known that the crystal cohesion of the compound is achieved by c—h n hydrogen bonds, which might be influenced by environmental factors .

This compound represents an interesting area of study due to its potential activity against AML-leukemia cells .

Safety and Hazards

The safety information for 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol indicates that it may cause harm if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol could involve further exploration of its potential as a catalyst in chemical reactions and its use in the synthesis of ionic liquids. Additionally, compounds of a similar class have shown potential as inhibitors for the WDR5 WIN-site, suggesting possible applications in the treatment of mixed-lineage leukemia.

Biochemical Analysis

Biochemical Properties

6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol plays a crucial role in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with receptor-interacting protein kinase 1 (RIPK1), inhibiting its activity and thereby affecting necroptosis pathways . The nature of these interactions often involves hydrogen bonding and hydrophobic interactions, which stabilize the compound within the active sites of enzymes or binding pockets of proteins.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound has been observed to modulate the activity of key signaling molecules, leading to altered gene expression profiles and metabolic states in cells . For example, its interaction with RIPK1 can lead to the inhibition of necroptosis, a form of programmed cell death, thereby impacting cell survival and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, altering their conformation and activity. This compound’s ability to form stable hydrogen bonds and hydrophobic interactions is key to its mechanism of action. Additionally, it can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions, but its activity can diminish over extended periods due to gradual degradation . Long-term exposure to this compound in in vitro or in vivo studies has revealed sustained effects on cellular processes, although the specific outcomes can vary depending on the experimental conditions.

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, the compound can exert beneficial effects, such as inhibiting necroptosis and promoting cell survival. At higher doses, it may exhibit toxic or adverse effects, including cellular stress and apoptosis . Threshold effects have been observed, where the compound’s impact on cellular processes becomes significantly pronounced beyond a certain dosage level.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For instance, its interaction with RIPK1 affects the necroptosis pathway, which is closely linked to cellular metabolism and energy homeostasis . The compound’s influence on these pathways can lead to changes in the overall metabolic state of cells.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions facilitate its localization to particular cellular compartments, where it can exert its biochemical effects. The compound’s distribution is influenced by its chemical properties, such as solubility and affinity for different biomolecules .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It is often directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, its interaction with RIPK1 may localize it to signaling complexes involved in necroptosis . This precise localization ensures that the compound can effectively modulate the relevant biochemical pathways.

Synthesis routes and methods

Procedure details

To a solution of imidazole (2 mL, 30.26 mmol) and acetic acid (0.12 mL, 2.12 mmol) in dry dioxane (20 mL) under N2 was added acrolein (3.03 mL, 45.39 mmol) in 1 portion and the resultant solution heated to reflux for 4 hr. The reaction mixture was concentrated in vacuo and the yellow-brown residue was purified by column chromatography, (elution with 25% methanol in DCM) to give the title product; 1H NMR (500 MHz, DMSO) delta 2.25 (1H, ddt, J=13.06, 7.90, 3.94, 3.94 Hz), 2.70-2.87 (1H, m), 3.85 (1H, ddd, J=10.72, 8.51, 4.26 Hz), 4.03 (1H, ddd, J=10.72, 7.80, 6.23 Hz), 4.86 (1H, dd, J=7.09, 3.00 Hz), 5.58 (1H, br. s.), 6.94 (1H, s), 7.06 (1H, d, J=0.95 Hz); LC-MS: m/z=+124.9 (M+H)+.